Phase evolution of KLaF4 nanocrystals and their effects on the photoluminescence of Nd3+ doped transparent oxyfluoride glass-ceramics
CrystEngComm Pub Date: 2018-08-17 DOI: 10.1039/C8CE00897C
Abstract
Transparent oxyfluoride glass-ceramics (GCs) were prepared starting from the glass composition 70SiO2–7Al2O3–16K2O–7LaF3 (mol%) doped with four different Nd3+ concentrations (0.1–2 mol%). The glass-ceramics were prepared by heat treatment above the corresponding glass transition temperatures (Tg + 10–100 °C). Depending on the Nd3+ concentration, cubic (α-phase) and hexagonal (β-phase) KLaF4 nanocrystals (NCs) precipitated from the starting glass. By X-ray diffraction (XRD) and high resolution transmission electron microscopy (HR-TEM), the crystallization of the cubic structure was observed for all compositions, while β-KLaF4 nanocrystals were mostly detected for the glass-ceramic samples doped with 0.5 mol% NdF3. This noteworthy result is confirmed by site-selective laser spectroscopy. The presence of α-KLaF4 and β-KLaF4 crystalline phases is unambiguously identified from the emission and excitation spectra and lifetime measurements of the 4F3/2 state of Nd3+ ions. The spectroscopic results confirm those obtained with XRD and HR-TEM techniques: α-KLaF4 NCs are found to be present for all NdF3 concentrations whereas β-KLaF4 NCs are predominant in the glass-ceramic samples doped with 0.5 mol%.
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